Cas no 2098012-31-6 (3-Chloro-1-(3-(hydroxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one)

• Product Name: 3-Chloro-1-(3-(hydroxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one
• CAS No: 2098012-31-6
• MF: C₉H₁₃ClF₃NO₂
• MW: 259.653232336044
• CID: 5727401
• PubChem ID: 121203201
• Update Time: 2025-11-05

3-Chloro-1-(3-(hydroxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS026711436
• 3-chloro-1-(3-(hydroxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one
• 3-chloro-1-[3-(hydroxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl]propan-1-one
• F1907-7071
• 2098012-31-6
• 1-Propanone, 3-chloro-1-[3-(hydroxymethyl)-3-(trifluoromethyl)-1-pyrrolidinyl]-
• 3-Chloro-1-(3-(hydroxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one

• Inchi： 1S/C9H13ClF3NO2/c10-3-1-7(16)14-4-2-8(5-14,6-15)9(11,12)13/h15H,1-6H2
• InChI Key： YWGNYLJRQYADHR-UHFFFAOYSA-N
• SMILES： ClCCC(N1CCC(C(F)(F)F)(CO)C1)=O

Computed Properties

• Exact Mass: 259.0586908g/mol
• Monoisotopic Mass: 259.0586908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.373±0.06 g/cm3(Predicted)
• Boiling Point: 336.3±42.0 °C(Predicted)
• pka: 14.93±0.10(Predicted)

Additional information on 3-Chloro-1-(3-(hydroxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one

3-Chloro-1-(3-(hydroxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one (CAS No. 2098012-31-6): A Comprehensive Overview

3-Chloro-1-(3-(hydroxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one (CAS No. 2098012-31-6) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrrolidine backbone and trifluoromethyl group, serves as a valuable intermediate in the synthesis of various bioactive molecules. Its structural features make it particularly interesting for researchers exploring novel drug candidates and therapeutic agents.

The 3-Chloro-1-(3-(hydroxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one molecule combines a pyrrolidine ring with a hydroxymethyl and a trifluoromethyl substituent, which are known to enhance the metabolic stability and bioavailability of pharmaceutical compounds. The presence of the chloro and carbonyl groups further adds to its reactivity, making it a versatile building block in organic synthesis. Researchers often utilize this compound to develop small molecule inhibitors, enzyme modulators, and other pharmacologically active agents.

In recent years, the demand for 3-Chloro-1-(3-(hydroxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one has increased due to its potential applications in drug discovery and biochemical research. The compound's ability to interact with biological targets, such as enzymes and receptors, has made it a focal point in studies related to neurodegenerative diseases, cancer therapeutics, and anti-inflammatory agents. Its trifluoromethyl group is particularly noteworthy, as it is often associated with improved pharmacokinetic properties in drug molecules.

From a synthetic perspective, 3-Chloro-1-(3-(hydroxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one is typically prepared through multi-step organic reactions involving pyrrolidine derivatives and propanone precursors. The incorporation of the hydroxymethyl and trifluoromethyl groups requires careful optimization to ensure high yield and purity. Advanced techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize the compound and confirm its structural integrity.

The pharmaceutical industry has shown growing interest in 3-Chloro-1-(3-(hydroxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one due to its potential as a key intermediate in the development of new therapeutic agents. For instance, researchers are exploring its use in the design of kinase inhibitors, which are critical in treating various cancers and autoimmune disorders. Additionally, its unique structural motifs make it a promising candidate for central nervous system (CNS) drug development, where the balance of lipophilicity and polarity is crucial for blood-brain barrier penetration.

Beyond its pharmaceutical applications, 3-Chloro-1-(3-(hydroxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one is also of interest in material science. The compound's fluorinated groups can impart desirable properties to polymers and coatings, such as enhanced durability and chemical resistance. This dual utility in both life sciences and industrial applications underscores the compound's versatility and broad appeal.

For researchers and manufacturers, sourcing high-quality 3-Chloro-1-(3-(hydroxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one is essential to ensure successful outcomes in both laboratory experiments and scale-up processes. Reputable suppliers provide the compound with detailed analytical certificates, ensuring compliance with industry standards. As the demand for specialized chemical intermediates grows, the availability of CAS No. 2098012-31-6 is expected to expand, further driving innovation in multiple scientific disciplines.

In conclusion, 3-Chloro-1-(3-(hydroxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one (CAS No. 2098012-31-6) represents a valuable tool for chemists and researchers aiming to develop next-generation therapeutics and advanced materials. Its unique combination of functional groups and reactivity profiles positions it as a critical component in modern synthetic chemistry. As scientific advancements continue, this compound is likely to play an increasingly prominent role in addressing some of the most pressing challenges in healthcare and technology.